6-Iodochroman-4-amine

• Molecular Formula: C9H10INO
• Molecular Weight: 275.09 g/mol
• IUPAC Name: 6-iodo-3,4-dihydro-2H-chromen-4-amine
• InChI: InChI=1S/C9H10INO/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8H,3-4,11H2
• InChI Key: IMWOQKPUSMKPEC-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C1N)C=C(C=C2)I

Description

6-Iodochroman-4-amine is a heterocyclic organic compound featuring a chroman backbone (3,4-dihydro-2H-1-benzopyran) substituted with an iodine atom at position 6 and an amine group at position 4. Chroman derivatives are of significant interest in medicinal chemistry due to their structural similarity to bioactive molecules, such as neurotransmitters and enzyme inhibitors. The iodine substituent introduces distinct electronic and steric effects, influencing properties like lipophilicity, molecular weight, and stability compared to other halogenated analogs .

Comparison with Similar Compounds

Data Table: Comparative Analysis of Chroman-4-amine Derivatives

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituent(s)	Key Properties	References
6-Iodochroman-4-amine	C₉H₁₀INO	~263.04	Iodine (C6)	High lipophilicity, potential metabolic instability
6-Chlorochroman-4-amine HCl	C₉H₁₁Cl₂NO	206.06	Chlorine (C6)	High polarity, thermal stability, water-soluble
6-Ethylchroman-4-amine	C₁₁H₁₅NO	177.24	Ethyl (C6)	Enhanced hydrophobicity, CNS penetration potential
6-Methoxychroman-4-amine HCl	C₁₀H₁₄ClNO₂	223.68	Methoxy (C6)	Moderate solubility, electron-donating effects
6-Bromo-7-methylchroman-4-amine	C₁₀H₁₂BrNO	242.12	Bromine (C6), Methyl (C7)	Balanced stability and steric effects